Cas no 1449133-12-3 (3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol)

• Product Name: 3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol
• CAS No: 1449133-12-3
• MF: C₁₅H₁₉BO₃
• MW: 258.120564699173
• MDL: MFCD16294528
• CID: 4600504
• PubChem ID: 71306516
• Update Time: 2025-06-26

3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-prop-2-yn-1-ol
• 3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-propyn-1-ol
• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)prop-2-yn-1-ol
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-yn-1-ol
• C15H19BO3
• AMTB208
• 4-(3-Hydroxy-1-propynyl)benzeneboronic acid pinacol ester
• AT17147
• Y2458
• A921099
• 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]
• AS-2416
• MFCD16294528
• [4-(3-Hydroxyprop-1-yn-1-yl)phenyl]boronic acid, pinacol ester
• AKOS016339758
• 1449133-12-3
• 3-(1-Hydroxyprop-2-yn-3-yl)phenylboronic Acid Pinacol Ester
• CS-0175591
• 3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol

• MDL： MFCD16294528
• Inchi： 1S/C15H19BO3/c1-14(2)15(3,4)19-16(18-14)13-9-7-12(8-10-13)6-5-11-17/h7-10,17H,11H2,1-4H3
• InChI Key： SYRFTFKBNBRKRB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C#CCO)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1427246g/mol
• Monoisotopic Mass: 258.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol

Comprehensive Overview of 3-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol (CAS No. 1449133-12-3)

The compound 3-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol (CAS No. 1449133-12-3) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a dioxaborolane ring and a propargyl alcohol moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The growing demand for boron-containing compounds in drug discovery and material science has further elevated its importance.

One of the most searched questions in the field is: "What are the applications of boronic esters in medicinal chemistry?" This compound addresses this query directly, as its dioxaborolane group is pivotal for bioconjugation and targeted drug delivery. Recent studies highlight its role in developing PET imaging probes and enzyme inhibitors, aligning with the trending interest in precision medicine and theranostics. Its propargyl alcohol functionality also enables click chemistry, a hot topic in bioorthogonal reactions.

From a synthetic perspective, the CAS No. 1449133-12-3 compound is often explored for its stability and reactivity under mild conditions. Researchers frequently search for "boronic ester protection strategies" or "handling air-sensitive boron reagents," and this compound’s tetramethyl dioxaborolane group offers solutions due to its robustness. Its compatibility with palladium-catalyzed reactions is another key feature, making it a staple in heterocycle synthesis for agrochemicals and OLED materials.

Environmental and safety considerations are also trending topics. Unlike some reactive intermediates, this compound is classified as non-hazardous under standard handling protocols, addressing concerns about green chemistry. Its stability reduces risks associated with protodeboronation, a common issue searched by organic chemists. This aligns with the industry’s shift toward sustainable synthesis and atom economy.

In summary, 3-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-phenyl-prop-2-yn-1-ol bridges cutting-edge research and industrial applications, answering frequent queries about boron chemistry, cross-coupling efficiency, and molecular imaging. Its dual functionality ensures relevance in both academic and commercial settings, solidifying its role as a cornerstone in modern synthetic methodologies.